![molecular formula C20H24N2O3S B2658911 N-(2-ethyl-6-methylphenyl)-2-[methyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide CAS No. 1118804-38-8](/img/structure/B2658911.png)
N-(2-ethyl-6-methylphenyl)-2-[methyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide
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Description
N-(2-ethyl-6-methylphenyl)-2-[methyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide is a useful research compound. Its molecular formula is C20H24N2O3S and its molecular weight is 372.48. The purity is usually 95%.
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Scientific Research Applications
Herbicide Metabolism
One of the primary applications of N-(2-ethyl-6-methylphenyl)-2-[methyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide is in the field of herbicide metabolism. Studies have focused on understanding how chloroacetamide herbicides, which share structural similarities with this compound, are metabolized in both human and rat liver microsomes. Research indicates that these compounds undergo complex metabolic pathways leading to the production of DNA-reactive species, emphasizing the need for detailed metabolic studies to assess potential carcinogenic risks (Coleman et al., 2000).
Antimicrobial Activity
Another significant application area is the development of novel antimicrobial agents. A study on the synthesis of novel vitamin E containing sulfa drug derivatives, including structures analogous to this compound, demonstrated potent antibacterial activity against methicillin-resistant Staphylococcus aureus, highlighting the compound's potential in antimicrobial therapy (Abdel‐Hafez et al., 2018).
Glutaminase Inhibition
Research into glutaminase inhibitors for therapeutic purposes has also incorporated structures similar to this compound. One study involved the design, synthesis, and pharmacological evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs as glutaminase inhibitors, indicating the potential for these compounds in cancer therapy by attenuating the growth of human lymphoma cells in vitro and in vivo (Shukla et al., 2012).
Antimalarial Activity
Compounds structurally related to this compound have been studied for their potential antimalarial properties. Research into the synthesis and quantitative structure-activity relationships of related compounds revealed promising activity against Plasmodium berghei in mice, with potential for further clinical trials (Werbel et al., 1986).
Drug Metabolism
Additionally, the compound's relevance extends to drug metabolism studies, where research has focused on understanding how biaryl-bis-sulfonamide compounds are metabolized. This knowledge is crucial for developing drugs with optimized pharmacokinetic profiles, such as those enhancing the response of AMPA receptors, which play a role in synaptic transmission and neuroplasticity (Zmijewski et al., 2006).
Properties
IUPAC Name |
N-(2-ethyl-6-methylphenyl)-2-[methyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3S/c1-4-18-12-8-9-16(2)20(18)21-19(23)15-22(3)26(24,25)14-13-17-10-6-5-7-11-17/h5-14H,4,15H2,1-3H3,(H,21,23)/b14-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUHFWINHNWXZTP-BUHFOSPRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1NC(=O)CN(C)S(=O)(=O)C=CC2=CC=CC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=CC(=C1NC(=O)CN(C)S(=O)(=O)/C=C/C2=CC=CC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.